Cas no 2172144-46-4 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
• CAS No: 2172144-46-4
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6012073
• PubChem ID: 165549796
• Update Time: 2025-06-08

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
• EN300-1486389
• 2172144-46-4
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid

• Inchi： 1S/C24H28N2O5/c1-3-16(23(28)29)13-25-22(27)12-15(2)26-24(30)31-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21H,3,12-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： JMKNMVZSHOPBIJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NCC(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid

Research Brief on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS: 2172144-46-4)

In recent years, the compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS: 2172144-46-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group, plays a pivotal role in peptide synthesis and drug development. The Fmoc group is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions, making it an indispensable tool for researchers.

Recent studies have focused on optimizing the synthesis and application of this compound in the development of novel therapeutics. One notable advancement is its use in the synthesis of peptide-based drugs, where the Fmoc-protected amino acid derivative ensures high yield and purity. Researchers have also explored its potential in creating peptide conjugates for targeted drug delivery systems, leveraging its ability to enhance the stability and bioavailability of therapeutic peptides.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid in the synthesis of cyclic peptides with enhanced binding affinity to specific protein targets. The study highlighted the compound's role in facilitating the formation of stable peptide macrocycles, which are increasingly being explored as potential therapeutics for diseases such as cancer and infectious diseases.

Another significant application of this compound lies in the field of bioconjugation. A recent report in Bioconjugate Chemistry detailed its use in the development of antibody-drug conjugates (ADCs), where the Fmoc-protected derivative was employed to link cytotoxic agents to monoclonal antibodies. This approach has shown promise in improving the specificity and reducing the off-target effects of chemotherapy drugs, thereby enhancing their therapeutic index.

Despite these advancements, challenges remain in the large-scale production and application of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid. Issues such as cost-effectiveness, scalability, and the need for further optimization of synthetic protocols are areas of ongoing research. However, the compound's versatility and proven utility in peptide synthesis and drug development continue to drive innovation in the field.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS: 2172144-46-4) represents a critical building block in modern pharmaceutical research. Its applications in peptide synthesis, bioconjugation, and drug delivery underscore its importance in the development of next-generation therapeutics. Future research is expected to further elucidate its potential and address existing challenges, paving the way for its broader adoption in the pharmaceutical industry.